Cas no 877636-63-0 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate
• CAS No: 877636-63-0
• MF: C₁₈H₁₁F₃N₂O₄S
• MW: 408.351153612137
• CID: 6338767
• PubChem ID: 7217949
• Update Time: 2025-10-31

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate
• 877636-63-0
• AKOS024654815
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 3-(trifluoromethyl)benzoate
• F2510-0145
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3-(trifluoromethyl)benzoate
• SR-01000020424
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 3-(trifluoromethyl)benzoate
• SR-01000020424-1

• Inchi： 1S/C18H11F3N2O4S/c19-18(20,21)12-4-1-3-11(7-12)16(25)27-15-9-26-13(8-14(15)24)10-28-17-22-5-2-6-23-17/h1-9H,10H2
• InChI Key： YWUDRBBUOWNDFZ-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1=CC(C(=CO1)OC(C1=CC=CC(C(F)(F)F)=C1)=O)=O

Computed Properties

• Exact Mass: 408.03916250g/mol
• Monoisotopic Mass: 408.03916250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate

Introduction to 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate (CAS No. 877636-63-0)

4-Oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate (CAS No. 877636-63-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of cancer and inflammatory diseases.

The chemical structure of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate is composed of a pyran ring fused with a pyrimidine moiety, linked through a sulfanyl group, and substituted with a trifluoromethyl benzoate group. This intricate arrangement confers the compound with specific pharmacological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the anti-inflammatory and anticancer activities of this compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate exhibits potent inhibitory effects on the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer.

In addition to its anticancer properties, this compound has also shown significant anti-inflammatory effects. Research conducted at the University of California, San Francisco, revealed that 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a potential therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral therapeutic agent. Preclinical studies have shown that the compound is well-tolerated and does not exhibit significant toxicity at therapeutic doses.

The synthetic route for the preparation of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3-(trifluoromethyl)benzoate has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the pyran ring, introduction of the pyrimidine moiety, and attachment of the trifluoromethyl benzoate group. These synthetic methods have been described in detail in various scientific publications and patents.

In conclusion, 4-Oxo-6-(pyrimidin-2-y lsulfanyl)methyl -4H-pyran -3 - yl 3 -(trifluorometh yl )benz oate (CAS No . 877636 - 63 -0) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure, combined with its potent biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in pharmaceutical research. Ongoing clinical trials are expected to further elucidate its therapeutic potential and pave the way for its eventual use in clinical practice.